Cas no 2171911-09-2 (2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine
• CAS No: 2171911-09-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5895711
• PubChem ID: 165590232
• Update Time: 2025-10-29

2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine
• 2171911-09-2
• EN300-1634642

• Inchi： 1S/C10H18N4/c1-7-6-9(12-14(7)3)10-8(11)4-5-13(10)2/h6,8,10H,4-5,11H2,1-3H3
• InChI Key： ZZTRNKLVOMOHPQ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1C1C=C(C)N(C)N=1)N

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.1Ų

Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine

Introduction to 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine (CAS No. 2171911-09-2)

2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 2171911-09-2, this compound represents a fascinating derivative of pyrazole and pyrrolidine moieties, which are well-known for their roles in medicinal chemistry. The presence of both dimethylpyrazole and methylpyrrolidine units in its structure suggests a high degree of complexity and versatility, making it a promising candidate for further exploration in drug discovery.

The compound's molecular framework is characterized by a rigid heterocyclic core, which is often associated with enhanced binding affinity and selectivity in biological targets. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with greater accuracy, facilitating the design of more effective derivatives.

In the context of modern drug development, 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine has been studied for its potential applications in treating neurological disorders. The pyrazole ring, in particular, has been extensively investigated for its ability to modulate neurotransmitter systems, including serotonin and dopamine pathways. Preliminary studies suggest that this compound may exhibit properties similar to known pharmacological agents used in the management of depression and anxiety disorders. The methylpyrrolidine moiety further enhances its pharmacological profile by contributing to metabolic stability and oral bioavailability.

The synthesis of 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole-pyrrolidine bridge efficiently.

From a biochemical perspective, the compound's interactions with biological targets are governed by principles of molecular recognition. The steric and electronic properties of its heterocyclic core influence how it binds to proteins such as kinases, G protein-coupled receptors (GPCRs), and ion channels. High-throughput screening (HTS) techniques have been instrumental in identifying lead compounds like 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine based on their binding affinities to these targets. This approach has accelerated the discovery pipeline for novel therapeutic agents.

One notable aspect of this compound is its potential role as a scaffold for structure-based drug design. By modifying specific regions of its molecule, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. For example, replacing one of the methyl groups on the pyrazole ring with a halogen atom could enhance binding interactions with certain enzymes. Such modifications are often guided by crystallographic data obtained from X-ray diffraction studies of protein-ligand complexes.

The pharmacokinetic behavior of 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine is another critical area of investigation. Factors such as solubility, permeability, and metabolic stability determine its bioavailability and therapeutic window. Computational modeling techniques like molecular dynamics (MD) simulations have been used to predict how the compound behaves within biological membranes, providing insights into its absorption and distribution profiles.

In recent years, there has been growing interest in exploring derivatives of this compound for their anticancer potential. The pyrazole scaffold is known to exhibit antitumor activity by inhibiting key signaling pathways involved in cell proliferation and survival. Preclinical studies have shown that certain analogs of 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-methylpyrrolidin-3-amine can selectively target cancer cells while sparing healthy tissues. These findings highlight the importance of further research into this class of compounds.

The role of computational tools in analyzing the properties of 2-(1,5-dimethyl-1H-pyrazol-3-yll)-methylpyrrolidin--amine cannot be overstated. Software packages like Schrodinger's Maestro or MOE (Molecular Operating Environment) allow researchers to perform virtual screening, molecular docking, and pharmacokinetic predictions with remarkable precision. These tools have become indispensable in modern drug discovery pipelines.

Future directions for research on this compound include exploring its interactions with other biological targets beyond those already studied. For instance, investigating its effects on microRNA expression or epigenetic modifiers could open new avenues for therapeutic intervention. Additionally, green chemistry principles should be integrated into synthetic protocols to minimize waste and energy consumption.

In conclusion, 2-(l , 5 - dimethvl - 11 H - pyra zol - 3 - yl ) - l - methylpy rro lidin - 3 - am ine (CAS No . 21719 l l - O9 - 2) represents a structurally intriguing compoun d with significant pharmaceutical potential . Its unique blend o f heterocyclic units makes it a versatile scaffold f or drug design , while recent studies highlight its promise i n treating neurological an d oncologic al disor ders . As research contin ues t o uncover new applications an d synthetic method s , thi s compoun d is poised t o play an important role i n next-generation therapeutics . p >